Cas no 851756-55-3 (BORONIC ACID, [2,6-DICHLORO-3-(HYDROXYMETHYL)PHENYL]-)

• Product Name: BORONIC ACID, [2,6-DICHLORO-3-(HYDROXYMETHYL)PHENYL]-
• CAS No: 851756-55-3
• MF: C₇H₇BCl₂O₃
• MW: 220.845680475235
• CID: 3398666
• PubChem ID: 86048763
• Update Time: 2025-04-21

BORONIC ACID, [2,6-DICHLORO-3-(HYDROXYMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, [2,6-DICHLORO-3-(HYDROXYMETHYL)PHENYL]-
• Boronic acid, B-[2,6-dichloro-3-(hydroxymethyl)phenyl]-
• 2,6-Dichloro-3-(hydroxymethyl)phenylboronic acid
• 851756-55-3
• DTXSID001218298
• B-[2,6-Dichloro-3-(hydroxymethyl)phenyl]boronic acid

• Inchi： 1S/C7H7BCl2O3/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-2,11-13H,3H2
• InChI Key： VPKKTRJMCRDMGV-UHFFFAOYSA-N
• SMILES： B(C1=C(Cl)C=CC(CO)=C1Cl)(O)O

Computed Properties

• Exact Mass: 219.9865296Da
• Monoisotopic Mass: 219.9865296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų